Cas no 881073-71-8 (3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide)

• Product Name: 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide
• CAS No: 881073-71-8
• MF: C₁₈H₁₂Cl₂N₆O
• MW: 399.233480453491
• CID: 6340674
• PubChem ID: 8489132
• Update Time: 2025-06-29

3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide
• 3-chloro-N'-(1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• AB00677597-01
• 3-chloro-N'-[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide
• 3-chloro-N'-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide
• 881073-71-8
• AKOS002329222
• (3-chlorophenyl)-N-{[1-(4-chlorophenyl)pyrazolo[4,5-e]pyrimidin-4-yl]amino}car boxamide
• F1887-0180

• Inchi： 1S/C18H12Cl2N6O/c19-12-4-6-14(7-5-12)26-17-15(9-23-26)16(21-10-22-17)24-25-18(27)11-2-1-3-13(20)8-11/h1-10H,(H,25,27)(H,21,22,24)
• InChI Key： JQQKEGQHMUFWTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)NNC(C1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 398.0449644g/mol
• Monoisotopic Mass: 398.0449644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylbenzohydrazide

Introduction to 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide (CAS No. 881073-71-8)

3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide, identified by its CAS number 881073-71-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a structural motif renowned for its biological activity and potential therapeutic applications. The presence of chloro substituents at the 3-position of the benzohydrazide moiety and the 4-position of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation.

The chemical structure of 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide encompasses a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. The benzohydrazide functional group at the 4-position of the pyrimidine ring is a key feature that contributes to its reactivity and potential biological interactions. This compound’s design reflects a rational approach to drug discovery, leveraging known pharmacophores to modulate target binding affinity and selectivity.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing novel therapeutic agents. The pyrazolo[3,4-d]pyrimidine core is particularly noteworthy due to its presence in several bioactive molecules, including kinase inhibitors and antimicrobial agents. The incorporation of chloro substituents in 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide enhances its lipophilicity and metabolic stability, which are critical factors for drug-like properties.

One of the most compelling aspects of this compound is its potential role in targeted therapy. The benzohydrazide moiety is known to interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. Preliminary studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against specific kinases, making them attractive candidates for further preclinical development. The chloro substituents further fine-tune the molecule’s interaction with biological targets by influencing electronic distributions and steric hindrance.

The synthesis of 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of chloro groups at strategic positions demands careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, facilitating their production on a larger scale for research purposes.

From a medicinal chemistry perspective, the structural features of this compound make it an interesting subject for structure-activity relationship (SAR) studies. By systematically modifying functional groups such as the chloro substituents or the benzohydrazide moiety, researchers can gain insights into how these changes affect biological activity. Such studies are crucial for optimizing lead compounds into viable drug candidates.

Recent advancements in computational chemistry have also played a significant role in evaluating the potential of compounds like 3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide. Molecular modeling techniques allow researchers to predict binding modes and affinity for biological targets without the need for extensive experimental screening. This approach has accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

The pharmacokinetic properties of this compound are another area of interest. The presence of chloro groups can influence metabolic pathways, affecting how quickly the molecule is eliminated from the body. Understanding these properties is essential for determining appropriate dosing regimens and minimizing side effects. Additionally, computational tools can help predict pharmacokinetic behavior based on structural features, further streamlining drug development efforts.

In conclusion,3-chloro-N'-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylbenzohydrazide (CAS No. 881073-71-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical features and potential biological activities make it a valuable compound for ongoing research in medicinal chemistry and pharmacology. As our understanding of biological targets advances, compounds like this one will continue to play a crucial role in discovering new treatments for various diseases.